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Compound of Interest

Compound Name: Ethyl 1-piperidinecarboxylate

Cat. No.: B125984

This guide provides a comprehensive overview of the safety, handling, and disposal protocols
for Ethyl 1-piperidinecarboxylate (CAS No. 5325-94-0). It is intended for researchers,
scientists, and professionals in drug development who work with this compound. The
information herein is synthesized from authoritative safety data sheets and chemical databases
to ensure accuracy and promote a culture of safety in the laboratory.

Hazard Identification and Classification

Ethyl 1-piperidinecarboxylate is classified as a hazardous chemical. Understanding its
specific hazards is the foundation of safe handling.

GHS Classification:
o Skin Irritation, Category 2: Causes skin irritation upon contact.[1][2][3][4]
e Serious Eye Irritation, Category 2: Causes serious eye irritation.[1][2][3][4]

» Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory System): May
cause respiratory irritation.[1][2][5]

Signal Word: Warning[1][2][3]
Hazard Statements:

e H315: Causes skin irritation.[1][2][3][4]
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e H319: Causes serious eye irritation.[1][2][3][4]
e H335: May cause respiratory irritation.[1][2][5]
Pictogram:

The primary hazards associated with this compound are its irritant properties to the skin, eyes,
and respiratory tract. These effects are acute, meaning they can occur after a single exposure.
The causality behind this irritation lies in the chemical's ability to interact with and damage
epithelial tissues upon direct contact.

Exposure Controls and Personal Protection

To mitigate the risks identified, a systematic approach to exposure control is paramount. This
involves a combination of engineering controls, administrative controls, and personal protective
equipment (PPE).

Engineering Controls

The primary engineering control for handling Ethyl 1-piperidinecarboxylate is to work in a
well-ventilated area.[2][6][7][8] A fume hood is highly recommended to minimize the inhalation
of vapors or aerosols.[8] Eyewash stations and safety showers must be readily accessible in
the immediate work area.[7][9][10]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for preventing direct contact with the chemical. The
following PPE is mandatory when handling Ethyl 1-piperidinecarboxylate:

e Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[7][9]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected
before use and replaced if any signs of degradation are observed.[2][8]
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o Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
exposure.[2][6][10]

o Respiratory Protection: Under normal laboratory conditions with adequate engineering
controls (i.e., a fume hood), respiratory protection is not typically required.[7][9] However, if
engineering controls are not sufficient or during a large spill, a NIOSH-approved respirator
with an appropriate cartridge should be used.[5]

Table 1: Summary of Safety and Handling Parameters for Ethyl 1-piperidinecarboxylate
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Parameter Information Source(s)
CAS Number 5325-94-0 [1][2][11]
Molecular Formula C8H15N0O2 [1][2][11]
Molecular Weight 157.21 g/mol [1112][11]
o Skin Irrit. 2, Eye Irrit. 2, STOT
GHS Classification [1][2]13]
SE3
Signal Word Warning [1][2][3]
Hazard Statements H315, H319, H335 [1112][3]
] ) Fume hood, eyewash station,
Engineering Controls [71181[9]1[10]
safety shower
Eye/Face Protection Safety goggles or face shield [7119]
) ) Chemical-resistant gloves, lab
Skin Protection [2][6][10]
coat
Cool, dry, well-ventilated area
Storage ) ) ) [2][31[6]1[7]
in a tightly sealed container
) ) Strong oxidizing agents, acids,
Incompatible Materials [7119]
bases
Rinse cautiously with water for
] ) several minutes. Remove
First Aid - Eyes , [2](6][12]
contact lenses, if present and
easy to do. Continue rinsing.
First Aid - Skin Wash with plenty of water. [2][6][12]
Remove person to fresh air
First Aid - Inhalation and keep comfortable for [2][6][12]
breathing.
) ) ) Rinse mouth. Do NOT induce
First Aid - Ingestion N [2]
vomiting.
Spill Cleanup Absorb with inert material, [2][6][10]

collect in a suitable container
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for disposal.

Dispose of as hazardous
Disposal waste in accordance with local,  [5][6][8]

state, and federal regulations.

Handling and Storage
Safe Handling Practices

» Avoid contact with skin and eyes.[2][6][9]

e Avoid breathing mist, vapors, or spray.[2][6][12]

e Wash hands thoroughly after handling.[6][9][12]

e Do not eat, drink, or smoke in areas where this chemical is handled.[6][9]

e Use only in a well-ventilated area, preferably in a chemical fume hood.[2][6][12]

» Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[71°]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[2][3][6][7]
o Keep the container tightly closed.[2][3][6][7]

» Store away from heat, sparks, and open flames.[7][9]
First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention if irritation persists.[2][6][12]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[2]
[61[12]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If you feel unwell, call a poison center or doctor.[2][6][12]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[2]

Accidental Release Measures

A prompt and well-executed response to a spill is essential to prevent harm to personnel and
the environment.

Small Spills

For small spills, the following protocol should be followed by trained personnel:

Evacuate and Secure: Notify others in the area and restrict access.[13][14]

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.[2]

o Don PPE: Wear the appropriate personal protective equipment as outlined in Section 2.2.[13]
[14]

o Contain and Absorb: Cover the spill with a non-combustible absorbent material such as
sand, earth, or vermiculite.[6][15]

o Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for hazardous waste disposal.[6][14][16]

o Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials
for disposal as hazardous waste.[14][15]

» Dispose: Dispose of the waste in accordance with institutional and local regulations.[16]
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Large Spills

In the event of a large spill, or a spill that you are not equipped or trained to handle:
o Evacuate the area immediately.[8][10]

« Notify your supervisor and the institutional environmental health and safety (EHS) office.[13]
[16]

 |solate the area and prevent entry.

Diagram 1: Spill Response Workflow
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Caption: Decision-making process for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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